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Compound of Interest

Compound Name: 9-Heptacosanone

Cat. No.: B15477143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide provides a comprehensive overview of the safety and handling protocols

for 9-Heptacosanone in a laboratory setting. Due to a lack of specific safety data for 9-
Heptacosanone, the information presented is largely extrapolated from data on similar long-

chain aliphatic ketones and general laboratory safety standards. All personnel should exercise

caution and adhere to established institutional and regulatory safety protocols.

Introduction to 9-Heptacosanone
9-Heptacosanone is a long-chain aliphatic ketone with the chemical formula C₂₇H₅₄O. As a

solid, waxy compound, it is representative of a class of molecules with generally low reactivity

and toxicity compared to shorter-chain ketones. However, as with any chemical substance,

proper handling and safety precautions are paramount to ensure the well-being of laboratory

personnel and the integrity of research. This guide summarizes the available physical and

chemical data, outlines safe handling procedures, and provides a general experimental

workflow for managing this compound in a research environment.

Physical and Chemical Properties
Quantitative data for 9-Heptacosanone is not readily available. The following table

summarizes known properties of highly similar long-chain ketones and alkanes to provide an

estimation of its characteristics.
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Property
Value (for analogous
compounds)

Source

Molecular Formula C₂₇H₅₄O N/A

Molecular Weight 394.72 g/mol [1]

Appearance
White to pale yellow

solid/powder
[2]

Melting Point

~58-86 °C (estimated from n-

heptacosane and

heptacosanoic acid)

[2][3]

Boiling Point > 300 °C (estimated) [4]

Solubility Insoluble in water [3]

Density
~0.8 g/cm³ (estimated from n-

heptacosane)
[3]

Health and Safety Information
Long-chain ketones are generally considered to have low toxicity.[5] However, it is prudent to

assume that any compound of unknown toxicity is hazardous.[6] The primary hazards

associated with solid, non-volatile ketones like 9-Heptacosanone are related to dust inhalation

and direct contact.

Hazard Identification
Inhalation: Inhalation of dust may cause respiratory irritation.[7]

Skin Contact: Prolonged or repeated contact may cause mild skin irritation.[7]

Eye Contact: Direct contact with dust can cause eye irritation.[7]

Ingestion: Expected to have low toxicity if ingested.

First Aid Measures
Inhalation: Remove to fresh air. If symptoms persist, seek medical attention.[2]
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Skin Contact: Wash with soap and water.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you feel

unwell.[2]

Experimental Protocols: General Handling and
Storage
The following protocols are based on general laboratory safety guidelines for handling non-

hazardous solid chemicals.[4][6][8]

Personal Protective Equipment (PPE)
Always wear appropriate PPE when handling 9-Heptacosanone:[7][8]

Eye Protection: Safety glasses or goggles.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[7]

Body Protection: A standard laboratory coat.[7]

Handling
Work in a well-ventilated area.[7]

Minimize dust generation. Use a fume hood if the material is a fine powder or if heating is

involved.[6]

Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[7]

Keep containers tightly closed when not in use.[7]
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Storage
Store in a cool, dry, and well-ventilated area.[2]

Keep away from strong oxidizing agents.

Ensure containers are properly labeled.[6]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain.[7]

Mandatory Visualizations
Experimental Workflow for Handling Solid Chemicals
The following diagram illustrates a standard workflow for safely handling solid chemicals like 9-
Heptacosanone in a laboratory setting.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)
(or analogous compound data)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare a clean and designated workspace

Retrieve 9-Heptacosanone from storage

Proceed to handling

Weigh the required amount in a fume hood
or well-ventilated area

Transfer to reaction vessel

Securely close the stock container

Clean workspace and any spills

Proceed to post-handling

Dispose of waste in designated containers

Return stock container to storage

Remove PPE and wash hands

Click to download full resolution via product page

Standard Laboratory Workflow for Solid Chemicals
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Signaling Pathways and Logical Relationships
No specific signaling pathways involving 9-Heptacosanone have been identified in the

reviewed literature. The primary logical relationship to consider is the general safety principle

that all chemicals of unknown toxicity should be treated with a high degree of caution.[4]

Conclusion
While specific safety and handling data for 9-Heptacosanone are limited, a conservative

approach based on the properties of similar long-chain ketones and general laboratory safety

practices provides a robust framework for its safe management. Researchers, scientists, and

drug development professionals should always prioritize a culture of safety by adhering to

established protocols, utilizing appropriate personal protective equipment, and conducting

thorough risk assessments before beginning any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15477143#safety-and-handling-of-9-heptacosanone-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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